REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[C:9](=[O:16])[CH2:10][C:11]([O:13][CH2:14][CH3:15])=[O:12].[H-].[Na+].[F:19][C:20]([F:30])([F:29])[C:21]1[CH:28]=[CH:27][C:24]([CH2:25]Br)=[CH:23][CH:22]=1.O>COCCOC>[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[C:9](=[O:16])[CH:10]([CH2:25][C:24]1[CH:23]=[CH:22][C:21]([C:20]([F:19])([F:29])[F:30])=[CH:28][CH:27]=1)[C:11]([O:13][CH2:14][CH3:15])=[O:12] |f:1.2|
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Name
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Quantity
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9 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)F)C(CC(=O)OCC)=O
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Name
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Quantity
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1.58 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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COCCOC
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Name
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Quantity
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9.43 g
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Type
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reactant
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Smiles
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FC(C1=CC=C(CBr)C=C1)(F)F
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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COCCOC
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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cooling
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Type
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STIRRING
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Details
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the reaction solution was stirred at room temperature for 3 hrs
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Duration
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3 h
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (200 ml×2)
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Type
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WASH
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Details
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The extract was washed with water and saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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Type
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CUSTOM
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Details
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evaporated under reduced-pressure
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (toluene:hexane=1:1-toluene)
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Type
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CUSTOM
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Details
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recrystallized from diisopropyl ether-hexane
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Reaction Time |
30 min |
Name
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Type
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product
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Smiles
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FC1=C(C=CC(=C1)F)C(C(C(=O)OCC)CC1=CC=C(C=C1)C(F)(F)F)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 11.6 g | |
YIELD: PERCENTYIELD | 77% | |
YIELD: CALCULATEDPERCENTYIELD | 76.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |